{5-[4-(methylthio)phenyl]-2H-tetrazol-2-yl}acetonitrile

• IUPAC Name: 2-[5-(4-methylsulfanylphenyl)tetrazol-2-yl]acetonitrile
• InChI: InChI=1S/C10H9N5S/c1-16-9-4-2-8(3-5-9)10-12-14-15(13-10)7-6-11/h2-5H,7H2,1H3
• InChI Key: XBKKZYSIXMOQTP-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)C2=NN(N=N2)CC#N
• Molecular Formula: C10H9N5S
• Molecular Weight: 231.28 g/mol

Description

{5-[4-(methylthio)phenyl]-2H-tetrazol-2-yl}acetonitrile, also known as MTPTA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and material science.

Scientific Research Applications

{5-[4-(methylthio)phenyl]-2H-tetrazol-2-yl}acetonitrile has been extensively studied for its potential applications in medicinal chemistry and drug discovery. It has been shown to exhibit antimicrobial, anti-inflammatory, and anticancer activities, making it a promising candidate for the development of new drugs. {5-[4-(methylthio)phenyl]-2H-tetrazol-2-yl}acetonitrile has also been investigated for its use as a building block in the synthesis of novel materials, such as metal-organic frameworks and coordination polymers.

Mechanism of Action

The mechanism of action of {5-[4-(methylthio)phenyl]-2H-tetrazol-2-yl}acetonitrile is not fully understood, but it is believed to involve the inhibition of enzymes and proteins involved in various biological processes. {5-[4-(methylthio)phenyl]-2H-tetrazol-2-yl}acetonitrile has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. It has also been shown to inhibit the activity of bacterial and fungal enzymes, making it a potential candidate for the development of new antimicrobial agents.
Biochemical and Physiological Effects
{5-[4-(methylthio)phenyl]-2H-tetrazol-2-yl}acetonitrile has been shown to have a range of biochemical and physiological effects, depending on the concentration and duration of exposure. In vitro studies have demonstrated that {5-[4-(methylthio)phenyl]-2H-tetrazol-2-yl}acetonitrile can induce oxidative stress and DNA damage in cancer cells, leading to cell death. {5-[4-(methylthio)phenyl]-2H-tetrazol-2-yl}acetonitrile has also been shown to inhibit the production of pro-inflammatory cytokines, suggesting that it may have anti-inflammatory effects. However, the exact biochemical and physiological effects of {5-[4-(methylthio)phenyl]-2H-tetrazol-2-yl}acetonitrile in vivo are not well understood and require further investigation.

Advantages and Limitations for Lab Experiments

One of the main advantages of {5-[4-(methylthio)phenyl]-2H-tetrazol-2-yl}acetonitrile is its versatility as a building block for the synthesis of various compounds and materials. It is also relatively easy to synthesize and purify, making it a convenient starting material for many research projects. However, {5-[4-(methylthio)phenyl]-2H-tetrazol-2-yl}acetonitrile has some limitations for lab experiments, such as its low solubility in water and some organic solvents. This can make it challenging to work with in certain experimental settings.

Future Directions

There are several future directions for research on {5-[4-(methylthio)phenyl]-2H-tetrazol-2-yl}acetonitrile. One area of interest is the development of new drugs based on {5-[4-(methylthio)phenyl]-2H-tetrazol-2-yl}acetonitrile and its derivatives. Researchers are also exploring the use of {5-[4-(methylthio)phenyl]-2H-tetrazol-2-yl}acetonitrile in the synthesis of new materials with unique properties, such as high surface area and selective adsorption. Additionally, further studies are needed to better understand the mechanism of action and biochemical and physiological effects of {5-[4-(methylthio)phenyl]-2H-tetrazol-2-yl}acetonitrile, particularly in vivo.